5-(5-Chlorothiophen-2-yl)-5-methylimidazolidine-2,4-dione

• IUPAC Name: 5-(5-chlorothiophen-2-yl)-5-methylimidazolidine-2,4-dione
• InChI: InChI=1S/C8H7ClN2O2S/c1-8(4-2-3-5(9)14-4)6(12)10-7(13)11-8/h2-3H,1H3,(H2,10,11,12,13)
• InChI Key: CQWHUAFWPCXFNF-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)NC(=O)N1)C2=CC=C(S2)Cl
• Molecular Formula: C8H7ClN2O2S
• DSSTOX Substance ID: DTXSID60305841
• Molecular Weight: 230.67 g/mol
• CAS RN: 62032-04-6

Description

5-(5-Chlorothiophen-2-yl)-5-methylimidazolidine-2,4-dione, also known as 5-CT, is a heterocyclic compound with a wide range of applications in the biomedical and pharmaceutical fields. It has been used in the synthesis of various drugs, as well as in the study of enzyme inhibition and the mechanism of action of certain drugs. 5-CT has also been used in the development of new drugs, as a potential therapeutic agent, and as a tool for studying the biochemical and physiological effects of drugs.

Scientific Research Applications

• Synthesis of Antimicrobial Agents : The derivatives of 5-(5-Chlorothiophen-2-yl)-5-methylimidazolidine-2,4-dione have been explored for synthesizing antimicrobial agents. For instance, thiazolidinedione derivatives have been synthesized and evaluated for their antimicrobial activities against various bacterial and fungal species (Jat, Salvi, Talesara, & Joshi, 2006) (Trotsko et al., 2018).

• Studies on Molecular Properties and Structural Analysis : The compounds derived from 5-methylimidazolidine-2,4-dione have been used in molecular structure and packing studies, providing insights into C-H.O and N-H.O interactions and the stabilization of molecular structures (Sethusankar, Thennarasu, Velmurugan, & Jib-Kim, 2002).

• Development of Corrosion Inhibitors : Imidazolidine-2,4-dione derivatives have been investigated as corrosion inhibitors, particularly for mild steel in acidic solutions. Studies include assessments of inhibition efficiency, thermodynamic parameters, and surface characterization using techniques like SEM and electrochemical analysis (Yadav, Behera, Kumar, & Yadav, 2015).

• Development of Novel Antidepressant and Anxiolytic Agents : Certain derivatives of 5-methylimidazolidine-2,4-dione have shown potential as novel antidepressants and anxiolytics due to their high affinity for receptors like 5-HT1A and 5-HT2A. These studies include in vitro, in vivo, and molecular docking studies to understand the interaction of these compounds with biological receptors (Czopek et al., 2010) (Kucwaj-Brysz et al., 2018).